Cas no 2639436-76-1 (tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(1-hydroxypropan-2-yl)carbamate)

• Product Name: tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(1-hydroxypropan-2-yl)carbamate
• CAS No: 2639436-76-1
• MF: C₁₆H₂₅NO₄
• MW: 295.374005079269
• CID: 5640992
• PubChem ID: 165901812
• Update Time: 2025-10-16

tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(1-hydroxypropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2639436-76-1
• EN300-28229379
• tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(1-hydroxypropan-2-yl)carbamate

• Inchi： 1S/C16H25NO4/c1-12(11-18)17(15(20)21-16(2,3)4)10-14(19)13-8-6-5-7-9-13/h5-9,12,14,18-19H,10-11H2,1-4H3
• InChI Key： IDSVKFZYGPPAJI-UHFFFAOYSA-N
• SMILES： O(C(N(CC(C1C=CC=CC=1)O)C(C)CO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.17835828g/mol
• Monoisotopic Mass: 295.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70Ų

Additional information on tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(1-hydroxypropan-2-yl)carbamate

Research Brief on tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(1-hydroxypropan-2-yl)carbamate (CAS: 2639436-76-1)

The compound tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(1-hydroxypropan-2-yl)carbamate (CAS: 2639436-76-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique hydroxyl and tert-butyl functional groups, has shown promising potential in various therapeutic applications, including drug delivery systems and enzyme inhibition. Recent studies have focused on its synthesis, structural characterization, and biological activity, providing valuable insights into its mechanism of action and potential clinical applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(1-hydroxypropan-2-yl)carbamate, emphasizing its role as a key intermediate in the development of novel protease inhibitors. The study highlighted the compound's ability to form stable hydrogen bonds with active site residues, thereby enhancing its inhibitory efficacy. Additionally, the researchers utilized NMR spectroscopy and X-ray crystallography to confirm the compound's structural integrity, which is critical for its pharmacological properties.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, examined the compound's potential as a prodrug for targeted drug delivery. The study demonstrated that the hydroxyl groups in tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(1-hydroxypropan-2-yl)carbamate could be selectively modified to improve its bioavailability and tissue specificity. This finding opens new avenues for the design of more efficient and less toxic therapeutic agents, particularly in oncology and neurodegenerative diseases.

Furthermore, a 2024 preprint on bioRxiv explored the compound's interactions with cytochrome P450 enzymes, which are crucial for drug metabolism. The results indicated that tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(1-hydroxypropan-2-yl)carbamate exhibits a low affinity for these enzymes, suggesting a reduced risk of drug-drug interactions. This property makes it an attractive candidate for combination therapies, where metabolic stability is a key consideration.

In conclusion, the latest research on tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(1-hydroxypropan-2-yl)carbamate (CAS: 2639436-76-1) underscores its versatility and potential in drug development. Its unique structural features, combined with its favorable pharmacological profile, position it as a valuable tool for advancing therapeutic innovations. Future studies are expected to further elucidate its applications and optimize its performance in clinical settings.